Cas no 51334-85-1 (4-(4-methylphenyl)phthalazin-1-ol)

4-(4-methylphenyl)phthalazin-1-ol structure
51334-85-1 structure
Product Name:4-(4-methylphenyl)phthalazin-1-ol
CAS No:51334-85-1
MF:C15H12N2O
MW:236.268583297729
CID:1074202
PubChem ID:24874667
Update Time:2025-11-06

4-(4-methylphenyl)phthalazin-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(p-Tolyl)phthalazin-1(2H)-one
    • (4-Methylphenyl)-1-(2H)-phthalazinone
    • 4-(4-Methylphenyl)-1,2-dihydrophthalazin-1-one
    • 4-(4-Methylphenyl)-2H-phthalazin-1-one
    • 4-(4-methylphenyl)butyric acid
    • 4-(para-Tolyl)-butyric acid
    • 4-(p-Tolyl)butanoic acid
    • 4-(p-tolyl)butyric acid
    • 4-(p-tolyl)-phthalazin-1(2H)-one
    • 4-p-Tolyl-2H-phthalazin-1-on
    • 4-p-tolyl-2H-phthalazin-1-one
    • 4-p-Tolyl-buttersaeure
    • 4-p-tolylphthalaz-1-one
    • 4-p-tolylphthalazin-1-one
    • 4-(4-methylphenyl)phthalazin-1-ol
    • 4-(p-tolyl)phthalazin-1(2H)-one
    • MFCD00222976
    • BCA33485
    • HMS1408J03
    • STK922172
    • SR-01000494820-1
    • CCG-241928
    • STL284191
    • AKOS000266940
    • A913186
    • Oprea1_382235
    • D74982
    • 4-(p-tolyl)-2H-phthalazin-1-one
    • 4-(4-methylphenyl)phthalazin-1(2H)-one
    • Enamine_005129
    • CS-0090897
    • SCHEMBL1786578
    • EN300-16088
    • 4-p-toluyl-phthalazin-1-(2H)-one
    • IDI1_007716
    • F3116-0065
    • F9995-0176
    • 4-(4-methylphenyl)-phthalazin-1(2H)-one
    • BBL036228
    • AB00682921-01
    • Z48957539
    • 51334-85-1
    • AKOS002212599
    • CHEMBL4242535
    • QBGWUKDMIGJTDU-UHFFFAOYSA-N
    • 5Y-1182
    • SR-01000494820
    • MDL： MFCD02683505
    • Inchi： 1S/C15H12N2O/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)15(18)17-16-14/h2-9H,1H3,(H,17,18)
    • InChI Key： QBGWUKDMIGJTDU-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C)=CC=2)=NN1

Computed Properties

  • Exact Mass: 236.09500
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 250-255 °C (lit.)
  • PSA: 45.75000
  • LogP: 2.89850
  • Solubility: Not available

4-(4-methylphenyl)phthalazin-1-ol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

4-(4-methylphenyl)phthalazin-1-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-methylphenyl)phthalazin-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM275233-1g
4-(p-tolyl)phthalazin-1(2H)-one
 51334-85-1 95%
1g
 $307 2021-06-16
TRC
M695538-100mg
4-(4-Methylphenyl)Phthalazin-1-Ol
 51334-85-1
100mg
 $ 50.00 2022-06-03
TRC
M695538-500mg
4-(4-Methylphenyl)Phthalazin-1-Ol
 51334-85-1
500mg
 $ 185.00 2022-06-03
TRC
M695538-1g
4-(4-Methylphenyl)Phthalazin-1-Ol
 51334-85-1
1g
 $ 295.00 2022-06-03
Apollo Scientific
OR32943-1g
4-(4-Methylphenyl)-1,2-dihydrophthalazin-1-one
 51334-85-1 97%
1g
 £185.00 2025-02-20
Apollo Scientific
OR32943-5g
4-(4-Methylphenyl)-1,2-dihydrophthalazin-1-one
 51334-85-1 97%
5g
 £832.00 2025-02-20
Chemenu
CM275233-1g
4-(p-tolyl)phthalazin-1(2H)-one
 51334-85-1 95%
1g
 $*** 2023-05-30
eNovation Chemicals LLC
Y1256357-250mg
(4-METHYLPHENYL)-1-(2H)-PHTHALAZINONE
 51334-85-1 98%
250mg
 $370 2023-05-17
eNovation Chemicals LLC
Y1256357-1g
(4-METHYLPHENYL)-1-(2H)-PHTHALAZINONE
 51334-85-1 98%
1g
 $480 2023-05-17
Enamine
EN300-25232-0.05g
4-(4-methylphenyl)phthalazin-1-ol
 51334-85-1 97%
0.05g
 $45.0 2023-02-14

4-(4-methylphenyl)phthalazin-1-ol Related Literature

Related Categories

51334-85-1 (4-(4-methylphenyl)phthalazin-1-ol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd